Cas no 1803460-72-1 (5-Amino-4-(aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine)

• Product Name: 5-Amino-4-(aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine
• CAS No: 1803460-72-1
• MF: C₇H₇ClF₃N₃O
• MW: 241.598190546036
• CID: 4931010
• Update Time: 2025-05-26

5-Amino-4-(aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-(aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7ClF3N3O/c8-6-5(15-7(9,10)11)3(1-12)4(13)2-14-6/h2H,1,12-13H2
• InChI Key： IGALANXBSIINGQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CN=1)N)CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 1.7
• Topological Polar Surface Area: 74.2

Additional information on 5-Amino-4-(aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 5-Amino-4-(aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine (CAS No. 1803460-72-1)

5-Amino-4-(aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine (CAS No. 1803460-72-1) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique trifluoromethoxy and aminomethyl functional groups, exhibits remarkable potential in the synthesis of novel bioactive molecules. Its structural complexity and functional diversity make it a valuable intermediate for researchers exploring drug discovery and crop protection solutions.

The growing interest in 5-Amino-4-(aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine is driven by its versatility in medicinal chemistry. Recent studies highlight its role in the design of kinase inhibitors, a class of compounds pivotal in targeting cancer and inflammatory diseases. With the rise of precision medicine, researchers are increasingly focusing on small molecule therapeutics, and this compound's ability to modulate key biological pathways positions it as a promising candidate. Additionally, its chloro and trifluoromethoxy substituents enhance its binding affinity and metabolic stability, critical factors in drug development.

In the agrochemical sector, 5-Amino-4-(aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine is being explored for its potential in pesticide formulation. The trifluoromethoxy group is known to improve the lipophilicity and bioavailability of agrochemicals, making them more effective against resistant pests. As global demand for sustainable agriculture grows, this compound's role in developing environmentally friendly pest control agents is gaining traction. Its compatibility with green chemistry principles further underscores its relevance in modern agrochemical research.

The synthesis and application of CAS No. 1803460-72-1 also align with current trends in AI-driven drug discovery. Computational tools are increasingly used to predict the bioactivity and toxicity of such compounds, accelerating the R&D process. Researchers are leveraging machine learning models to optimize the structural features of 5-Amino-4-(aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine, reducing trial-and-error in lab experiments. This intersection of chemistry and artificial intelligence is revolutionizing how novel compounds are identified and developed.

From a regulatory perspective, 5-Amino-4-(aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine is subject to stringent safety assessments to ensure its suitability for human and environmental use. Its toxicological profile and ecotoxicological impact are critical considerations, particularly in light of evolving REACH and FDA guidelines. Companies involved in its production must adhere to Good Manufacturing Practices (GMP) to maintain quality and compliance, reflecting the compound's importance in high-stakes industries.

In conclusion, 5-Amino-4-(aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine (CAS No. 1803460-72-1) represents a cutting-edge compound with multifaceted applications. Its significance in pharmaceuticals, agrochemicals, and computational chemistry underscores its value in addressing contemporary challenges. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing science and technology across multiple domains.